(2-(Cyclopropylmethoxy)pyridin-4-yl)(2-(2-hydroxyethyl)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-(Cyclopropylmethoxy)pyridin-4-yl)(2-(2-hydroxyethyl)piperidin-1-yl)methanone, also known as CP-122,721, is a chemical compound that has been studied for its potential use in various scientific research applications.
Scientific Research Applications
Synthesis and Characterization
Several studies have been conducted on the synthesis and characterization of pyridine derivatives, including compounds structurally related to the query compound. For instance, the synthesis and antimicrobial activity of new pyridine derivatives have been explored, highlighting the variable and modest activity against investigated strains of bacteria and fungi. These compounds were synthesized using amino substituted benzothiazoles and chloropyridine-carboxylic acid, establishing their structures through elemental analysis and spectral studies (Patel, Agravat, & Shaikh, 2011). Additionally, crystal and molecular structure analysis of specific pyridine derivatives has provided insights into their crystallization and intermolecular hydrogen bonding (Lakshminarayana et al., 2009).
Antimicrobial and Antitubercular Activities
The antimicrobial and antitubercular potentials of related compounds have been a significant focus. A series of synthesized compounds showed promising antitubercular activity in vitro against Mycobacterium tuberculosis H37Rv, with certain derivatives displaying minimum inhibitory concentrations (MIC) comparable to standard drugs. One compound, in particular, demonstrated high activity against multidrug-resistant strains and was effective in vivo in mice against M. tuberculosis, highlighting the potential for therapeutic applications (Bisht et al., 2010).
Anti-Tumor Properties
Research into the anti-tumor properties of thienopyridine and benzofuran derivatives, including compounds structurally analogous to the query, has uncovered potent derivatives with selective cytotoxicity against tumor cell lines. These findings suggest the potential of these compounds as lead structures for the development of new anticancer agents (Hayakawa et al., 2004).
Chemical Complexes and Catalytic Activities
Studies have also been conducted on the synthesis of complexes with multidentate nitrogen ligands and their catalytic activities in aldol reactions. These complexes mimic the active site of zinc-dependent class II aldolases, providing insights into their potential application in organic synthesis and catalysis (Darbre et al., 2002).
properties
IUPAC Name |
[2-(cyclopropylmethoxy)pyridin-4-yl]-[2-(2-hydroxyethyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3/c20-10-7-15-3-1-2-9-19(15)17(21)14-6-8-18-16(11-14)22-12-13-4-5-13/h6,8,11,13,15,20H,1-5,7,9-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZQRKVHUTJGXSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CCO)C(=O)C2=CC(=NC=C2)OCC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-(Cyclopropylmethoxy)pyridin-4-yl)(2-(2-hydroxyethyl)piperidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.